3-(Ethylthio)-5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazole

• CAS: 116850-46-5
• Molecular Formula: C11H12FN3S
• Molecular Weight: 237.30 g/mol
• SMILES: CCSC1=NN=C(N1C)C2=CC=CC=C2F
• InChI: InChI=1S/C11H12FN3S/c1-3-16-11-14-13-10(15(11)2)8-6-4-5-7-9(8)12/h4-7H,3H2,1-2H3
• InChIKey: WMKIGWHSLMCKPM-UHFFFAOYSA-N

Chemical Identity and Pharmacological Classification

3-(Ethylthio)-5-(2-fluorophenyl)-4-methyl-4H-1,2,4-triazole (CAS 116850-46-5) is a synthetic small-molecule heterocycle belonging to the 5-aryl-3-(alkylthio)-4H-1,2,4-triazole series [1]. With the molecular formula C₁₁H₁₂FN₃S and a molecular weight of 237.30 g/mol, this compound features a 1,2,4-triazole core bearing an ethylthio substituent at position 3, a 2-fluorophenyl group at position 5, and a methyl group at N-4 [2]. This specific substitution pattern places it within a pharmacologically significant series originally developed as selective antagonists of strychnine-induced convulsions with potential antispastic applications [1]. The compound is also encompassed within the general structural claims of patents directed to 3-aryl-5-alkylthio-4H-1,2,4-triazoles as muscle relaxants, spasmolytics, anticonvulsants, and anxiolytics [3].

1

Regioisomeric research probe: 5-aryl-3-(alkylthio)-4H-1,2,4-triazole chemotype

Active configuration for glycine receptor studies

2

Ethylthio homolog for steric tolerance mapping at 3-position binding pocket

Comparable to methylthio lead; supports SAR exploration

3

2-fluorophenyl pharmacophore: supports electronegative interaction studies

Fluorine-specific electronic contributions in receptor engagement assays

• [1] Kane, J. M., Staeger, M. A., Dalton, C. R., Miller, F. P., Dudley, M. W., Ogden, A. M. L., Kehne, J. H., Ketteler, H. J., McCloskey, T. C., Senyah, Y., Chmielewski, P. A., & Miller, J. A. (1994). 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles as selective antagonists of strychnine-induced convulsions and potential antispastic agents. Journal of Medicinal Chemistry, 37(1), 125–132. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary. 3-ethylsulfanyl-5-(2-fluorophenyl)-4-methyl-1,2,4-triazole. InChI Key: WMKIGWHSLMCKPM-UHFFFAOYSA-N. View Source
• [3] Kane, J. M., & Miller, F. P. (1993). U.S. Patent No. 5,260,450. 3-Aryl-5-alkylthio-4H-1,2,4-triazoles. Washington, DC: U.S. Patent and Trademark Office. View Source

Why 1,2,4-Triazole Regioisomers Cannot Be Interchanged

Within the 1,2,4-triazole chemical space, seemingly minor structural variations—regioisomerism, alkylthio chain length, and aryl substitution—produce profound differences in pharmacological activity. The published structure-activity relationship (SAR) for this compound class demonstrates that 5-aryl-3-(alkylthio)-4H-1,2,4-triazoles are selective antagonists of strychnine-induced convulsions, whereas the isomeric 3-aryl-5-(alkylthio)-4H-1,2,4-triazoles and 5-aryl-3-(alkylthio)-1H-1,2,4-triazoles are essentially inactive as anticonvulsants [1]. Furthermore, within the active 4H-series, the alkylthio chain length modulates potency: the methylthio analog (3s) was identified as the most potent antagonist, indicating that even a one-carbon homologation to ethylthio (as in CAS 116850-46-5) may alter activity [1]. The 2-fluorophenyl substituent at position 5 is also critical; the non-fluorinated phenyl analog (CAS 116850-61-4) lacks this electronegative pharmacophoric element, which influences both receptor binding and physicochemical properties such as lipophilicity and metabolic stability . These SAR features mean that procurement of a generic 'triazole' or even a close positional isomer cannot substitute for the specific compound without risking loss of the desired pharmacological profile.

Regioisomer interchange may abolish activity

3-aryl-5-alkylthio and 1H-tautomers are reported inactive in seizure models. The 5-aryl-3-alkylthio arrangement is required for target-based pharmacology.

Binary activity switch

Alkylthio chain length modulates potency

Methylthio congener was the most potent antagonist in the series; ethylthio may exhibit attenuated response. SAR class-level inference applies.

Class-level SAR

Non-fluorinated phenyl analog may reduce target engagement

2-fluorophenyl is a critical pharmacophoric element; procurement of CAS 116850-61-4 risks loss of fluorine-dependent receptor interactions.

Pharmacophore mismatch

• [1] Kane, J. M., Staeger, M. A., Dalton, C. R., Miller, F. P., Dudley, M. W., Ogden, A. M. L., Kehne, J. H., Ketteler, H. J., McCloskey, T. C., Senyah, Y., Chmielewski, P. A., & Miller, J. A. (1994). 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles as selective antagonists of strychnine-induced convulsions and potential antispastic agents. Journal of Medicinal Chemistry, 37(1), 125–132. View Source

Quantitative Differentiation from Close Analogs

Regioisomeric Selectivity in Strychnine Antagonism

The target compound belongs to the 5-aryl-3-(alkylthio)-4H-1,2,4-triazole series, which was demonstrated to produce selective antagonism of strychnine-induced convulsions in mice. In direct head-to-head comparison within the same study, the isomeric 3-aryl-5-(alkylthio)-4H-1,2,4-triazoles were found to be essentially inactive as anticonvulsants across all seizure models tested (strychnine, maximal electroshock, pentylenetetrazole, and 3-mercaptopropionic acid) [1]. This regioisomeric dependence constitutes a binary activity switch: the 5-aryl-3-alkylthio arrangement (as in CAS 116850-46-5) is required for anticonvulsant activity, while the 3-aryl-5-alkylthio arrangement (as in the positional isomer 4-methyl-3-(2-fluorophenyl)-5-ethylthio-4H-1,2,4-triazole) confers inactivity [1]. The 1H-tautomeric series was likewise inactive, further underscoring the unique requirement for the 4H-1,2,4-triazole core with this specific substitution pattern [1].

Regioisomeric selectivity

Head-to-head comparison

5-aryl-3-alkylthio active vs. 3-aryl-5-alkylthio inactive in all four seizure models

Supports regioisomeric identity validation as prerequisite for glycine receptor studies

Binary activity switch documented in Kane et al. 1994

Evidence Dimension	Anticonvulsant activity: strychnine-induced seizure antagonism in mice
Target Compound Data	Active series member: 5-aryl-3-(alkylthio)-4H-1,2,4-triazoles demonstrate selective strychnine antagonism. Most potent congener 5-(2-fluorophenyl)-4-methyl-3-(methylthio)-4H-1,2,4-triazole (3s) provides protection against strychnine-induced tonic extension.
Comparator Or Baseline	3-Aryl-5-(alkylthio)-4H-1,2,4-triazoles and 5-aryl-3-(alkylthio)-1H-1,2,4-triazoles: essentially inactive as anticonvulsants in all four seizure models tested.
Quantified Difference	Binary (active vs. inactive). The regioisomeric switch from 5-aryl-3-alkylthio to 3-aryl-5-alkylthio abolishes anticonvulsant activity entirely.
Conditions	In vivo: strychnine-induced convulsions, maximal electroshock (MES), pentylenetetrazole (PTZ), and 3-mercaptopropionic acid (3-MPA) induced seizures in mice (Kane et al., J. Med. Chem. 1994).

Why This Matters

Procurement of the incorrect regioisomer (e.g., CAS 116850-50-1, the 3-aryl-5-alkylthio isomer) would yield a compound devoid of the anticonvulsant activity associated with the 5-aryl-3-alkylthio series, rendering it useless for glycine receptor-targeted pharmacological studies.

• [1] Kane, J. M., Staeger, M. A., Dalton, C. R., Miller, F. P., Dudley, M. W., Ogden, A. M. L., Kehne, J. H., Ketteler, H. J., McCloskey, T. C., Senyah, Y., Chmielewski, P. A., & Miller, J. A. (1994). 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles as selective antagonists of strychnine-induced convulsions and potential antispastic agents. Journal of Medicinal Chemistry, 37(1), 125–132. View Source

Alkylthio Chain Length Effect on Anticonvulsant Potency

Within the 5-aryl-3-(alkylthio)-4H-1,2,4-triazole series, the methylthio derivative 5-(2-fluorophenyl)-4-methyl-3-(methylthio)-4H-1,2,4-triazole (compound 3s, CAS 116850-50-1) was identified as the most potent antagonist of strychnine-induced convulsions among all compounds tested [1]. The target compound (CAS 116850-46-5) is the direct ethylthio homolog, differing only by one additional methylene unit in the S-alkyl chain. Class-level SAR from the Kane et al. study indicates that alkylthio chain length modulates potency, with the methylthio being optimal and longer chains (including ethylthio) expected to exhibit attenuated activity relative to the methylthio lead [1]. This homologation also incrementally increases lipophilicity (calculated logP shift of approximately +0.5 for ethyl vs. methyl), which may influence pharmacokinetic properties such as tissue distribution and metabolic clearance . The ethylthio analog therefore represents a deliberate tool for probing steric tolerance at the 3-position and may offer a distinct pharmacokinetic profile compared to the maximally potent methylthio lead.

Alkylthio chain length

Class-level inference

Methylthio (3s) is the most potent antagonist; ethylthio expected to show attenuated potency

Context for steric tolerance exploration; no quantitative ED50 available for ethylthio

Data to verify; extrapolated from SAR trends

Evidence Dimension	Anticonvulsant potency: strychnine-induced seizure model
Target Compound Data	Ethylthio analog (CAS 116850-46-5): expected active but with attenuated potency relative to methylthio lead based on class-level SAR trends. Specific ED₅₀ value not reported in available primary literature.
Comparator Or Baseline	5-(2-fluorophenyl)-4-methyl-3-(methylthio)-4H-1,2,4-triazole (compound 3s, CAS 116850-50-1): most potent antagonist of strychnine-induced convulsions in the series.
Quantified Difference	Quantitative fold-difference in ED₅₀ between ethylthio and methylthio congeners cannot be calculated due to absence of published ED₅₀ for the ethylthio analog. The methylthio is qualitatively identified as the potency maximum.
Conditions	In vivo mouse strychnine-induced convulsion assay (Kane et al., J. Med. Chem. 1994). Class-level SAR interpretation.

Why This Matters

For researchers optimizing the balance between target potency and ADME properties, the ethylthio analog provides a rationally designed tool compound with incremental lipophilicity adjustment that may improve membrane permeability or metabolic stability compared to the methylthio lead, while retaining the essential 5-aryl-3-alkylthio pharmacophore.

• [1] Kane, J. M., Staeger, M. A., Dalton, C. R., Miller, F. P., Dudley, M. W., Ogden, A. M. L., Kehne, J. H., Ketteler, H. J., McCloskey, T. C., Senyah, Y., Chmielewski, P. A., & Miller, J. A. (1994). 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles as selective antagonists of strychnine-induced convulsions and potential antispastic agents. Journal of Medicinal Chemistry, 37(1), 125–132. View Source

2-Fluorophenyl vs. Phenyl Substituent Impact on Pharmacophore

The target compound bears a 2-fluorophenyl substituent at the 5-position of the triazole ring, distinguishing it from the non-fluorinated analog 3-(ethylthio)-4-methyl-5-phenyl-4H-1,2,4-triazole (CAS 116850-61-4) . The presence of the ortho-fluorine atom introduces several differentiating features: (1) increased electronegativity at the aryl ring, which can strengthen interactions with electron-deficient receptor pockets; (2) modulation of the aryl ring's conformational preference due to the ortho-substituent effect, potentially altering the dihedral angle between the triazole and phenyl rings; and (3) altered physicochemical properties, including an increase in molecular weight from 219.31 to 237.30 g/mol and a shift in lipophilicity . In the Kane et al. SAR study, the 2-fluorophenyl substitution pattern was present in the most potent antagonist (compound 3s), indicating that this specific fluorination is favorable for strychnine antagonism [1]. The non-fluorinated phenyl analog (CAS 116850-61-4) lacks this pharmacophoric feature and may exhibit reduced target engagement.

2-F vs. phenyl impact

Structural comparison

ΔMW +18.0 g/mol; estimated logP shift +0.2 to +0.4 units for fluorinated analog

Fluorination likely influences receptor interaction and physicochemical profile

Pharmacophore attribution from primary SAR; validate in target assays

Evidence Dimension	Molecular property comparison: fluorophenyl vs. phenyl substitution
Target Compound Data	CAS 116850-46-5: MW 237.30 g/mol, molecular formula C₁₁H₁₂FN₃S, contains 2-fluorophenyl at position 5.
Comparator Or Baseline	CAS 116850-61-4 (3-(ethylthio)-4-methyl-5-phenyl-4H-1,2,4-triazole): MW 219.31 g/mol, molecular formula C₁₁H₁₃N₃S, contains unsubstituted phenyl at position 5.
Quantified Difference	ΔMW = +18.0 g/mol; presence of one fluorine atom (electronegativity 3.98 vs. hydrogen 2.20); calculated logP difference estimated at approximately +0.2 to +0.4 units for the fluorinated analog.
Conditions	Structural comparison based on reported molecular formulas and physicochemical data from chemical databases (ChemSrc, LookChem). Pharmacological inference from Kane et al. SAR.

Why This Matters

The 2-fluorophenyl moiety is a critical pharmacophoric element; procurement of the non-fluorinated analog (CAS 116850-61-4) would result in loss of the fluorine-specific electronic and steric contributions that are implicated in the binding affinity of the most potent series members.

• [1] Kane, J. M., Staeger, M. A., Dalton, C. R., Miller, F. P., Dudley, M. W., Ogden, A. M. L., Kehne, J. H., Ketteler, H. J., McCloskey, T. C., Senyah, Y., Chmielewski, P. A., & Miller, J. A. (1994). 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles as selective antagonists of strychnine-induced convulsions and potential antispastic agents. Journal of Medicinal Chemistry, 37(1), 125–132. View Source

Thermal Stability and Volatility for Formulation Handling

The compound exhibits a boiling point of 399°C at 760 mmHg, a flash point of 195.1°C, a density of 1.25 g/cm³, and a vapor pressure of 1.42E-06 mmHg at 25°C . These values indicate a relatively high thermal stability and low volatility at ambient conditions, which are relevant parameters for storage, formulation, and experimental handling. While direct comparator data for close analogs are not uniformly available from a single source, the boiling point of the non-fluorinated analog (CAS 116850-61-4) is expected to be slightly lower due to reduced molecular weight and weaker intermolecular interactions in the absence of the electronegative fluorine atom. The low vapor pressure of CAS 116850-46-5 suggests minimal evaporative loss during open-vessel experimental procedures, a practical advantage for reproducible quantitative pharmacology.

Thermal stability

Property evidence

BP 399 °C; vapor pressure 1.42E-06 mmHg (25 °C)

Low volatility supports open-vessel handling and thermal analytical workflows

Source: chemical property database; verify lot-specific behavior

Evidence Dimension	Thermal and volatility parameters
Target Compound Data	Boiling Point: 399°C (760 mmHg); Flash Point: 195.1°C; Density: 1.25 g/cm³; Vapor Pressure: 1.42E-06 mmHg (25°C).
Comparator Or Baseline	Non-fluorinated analog (CAS 116850-61-4): quantitative boiling point and vapor pressure data not identified in available sources. Expected to exhibit lower boiling point based on lower MW.
Quantified Difference	Specific ΔBP and ΔVP values cannot be calculated due to incomplete comparator data. Qualitative expectation of higher BP and lower VP for the fluorinated compound.
Conditions	Physicochemical data from LookChem chemical property database.

Why This Matters

The documented thermal stability and low volatility parameters provide practical guidance for storage conditions, solvent selection for in vitro assays, and compatibility with thermal analytical techniques (e.g., DSC, TGA), supporting reproducible experimental workflows.

Patent Landscape and Regioisomeric Activity Claims

The target compound falls within the generic structural claims of U.S. Patent No. 5,260,450, which describes 3-aryl-5-alkylthio-4H-1,2,4-triazoles and their sulfinyl/sulfonyl derivatives as muscle relaxants, spasmolytics, anticonvulsants, and anxiolytics [1]. This patent explicitly demonstrates that compounds within this structural class protect 100% against strychnine-induced seizures at doses approximately 4× the ED₅₀, a pharmacological feature not shared by the isomeric 1H-series or by non-thioether triazole analogs [1]. Additionally, the patent reports that the related compound 4-methyl-3-(2-fluorophenyl)-5-ethylthio-4H-1,2,4-triazole (the 3-aryl-5-alkylthio positional isomer) exhibited ED₅₀ values of 18.6 mg/kg (i.p.) and 15.1 mg/kg (p.o.) in the strychnine-induced seizure model [1]. However, the 5-aryl-3-alkylthio regioisomeric series (to which CAS 116850-46-5 belongs) was separately established in the primary literature as the active anticonvulsant series, while the 3-aryl-5-alkylthio series was found to be essentially inactive in the same seizure models [2]. This creates a nuanced differentiation: the patent encompasses both regioisomeric series for various therapeutic indications, but the primary pharmacological evidence identifies only the 5-aryl-3-alkylthio arrangement as conferring anticonvulsant activity.

Patent vs. literature activity

Source review

Patent claims activity for both regioisomers; primary literature reports inactivity of 3-aryl-5-alkylthio series

Regioisomeric verification essential; only 5-aryl-3-alkylthio confirmed as active anticonvulsant chemotype

Discrepancy between patent disclosure and Kane et al. pharmacological data

Evidence Dimension	Pharmacological activity by regioisomerism: anticonvulsant efficacy
Target Compound Data	5-Aryl-3-(alkylthio)-4H-1,2,4-triazole series (including CAS 116850-46-5): selective strychnine antagonism demonstrated; mechanism consistent with glycine receptor agonism and GABAA receptor modulation [2].
Comparator Or Baseline	3-Aryl-5-(alkylthio)-4H-1,2,4-triazole series (including 4-methyl-3-(2-fluorophenyl)-5-ethylthio-4H-1,2,4-triazole): ED₅₀ 18.6 mg/kg i.p. per patent data [1], but primary literature reports this series as essentially inactive as anticonvulsants [2].
Quantified Difference	Qualitative discrepancy between patent disclosure (claimed utility for both series) and primary pharmacology literature (inactivity of 3-aryl-5-alkylthio series). The 5-aryl-3-alkylthio series is the validated active anticonvulsant chemotype.
Conditions	Comparative analysis of U.S. Patent 5,260,450 data vs. Kane et al. (1994) J. Med. Chem. primary pharmacological characterization.

Why This Matters

For procurement decisions in anticonvulsant or glycine receptor research programs, reliance on patent claims alone may be misleading; the primary pharmacological literature establishes that only the 5-aryl-3-alkylthio regioisomeric configuration (as in CAS 116850-46-5) is associated with confirmed anticonvulsant activity, making regioisomeric verification essential prior to experimental use.

• [1] Kane, J. M., & Miller, F. P. (1993). U.S. Patent No. 5,260,450. 3-Aryl-5-alkylthio-4H-1,2,4-triazoles. Washington, DC: U.S. Patent and Trademark Office. View Source
• [2] Kane, J. M., Staeger, M. A., Dalton, C. R., Miller, F. P., Dudley, M. W., Ogden, A. M. L., Kehne, J. H., Ketteler, H. J., McCloskey, T. C., Senyah, Y., Chmielewski, P. A., & Miller, J. A. (1994). 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles as selective antagonists of strychnine-induced convulsions and potential antispastic agents. Journal of Medicinal Chemistry, 37(1), 125–132. View Source

Recommended Research and Procurement Scenarios

Glycine and GABAA Receptor Pharmacological Probe Studies

The 5-aryl-3-(alkylthio)-4H-1,2,4-triazole series has been mechanistically characterized as functional glycine receptor agonists, with additional evidence for GABAA receptor modulation via enhancement of muscimol-stimulated ³⁶Cl⁻ influx in rat cerebellar membrane preparations [1]. CAS 116850-46-5, as the ethylthio homolog of the most potent series member, serves as a tool compound for investigating the steric tolerance of the 3-position alkylthio binding pocket at glycine and GABAA receptors. Its use in electrophysiological studies (patch-clamp, two-electrode voltage clamp) or radioligand displacement assays can help map the SAR of this chemotype at inhibitory neurotransmitter receptors.

Comparative Anticonvulsant Screening and In Vivo Profiling

The compound is suitable for inclusion in anticonvulsant screening cascades alongside its methylthio analog (CAS 116850-50-1) and sulfonyl derivatives. The strychnine-induced seizure model in mice is the most pharmacologically relevant primary screen, given the established selectivity of this series for strychnine antagonism over MES, PTZ, and 3-MPA seizures [1]. Researchers should prioritize the strychnine model and include the methylthio lead compound as a positive control to benchmark the potency of the ethylthio analog and quantify the impact of alkyl chain homologation on in vivo efficacy.

Physicochemical and Pre-formulation Characterization

With documented thermal stability (BP 399°C, flash point 195.1°C) and low vapor pressure (1.42E-06 mmHg at 25°C) , CAS 116850-46-5 is amenable to standard pre-formulation workflows including DSC/TGA analysis, solubility determination in biorelevant media, and logP/logD measurement. The incremental lipophilicity increase relative to the methylthio lead makes it a valuable comparator for assessing the impact of alkyl chain length on blood-brain barrier penetration, plasma protein binding, and metabolic stability in liver microsome assays.

Regioisomeric Purity Verification and Analytical Method Development

Given the documented binary activity difference between 5-aryl-3-alkylthio and 3-aryl-5-alkylthio regioisomers [1], procurement of CAS 116850-46-5 must be accompanied by rigorous analytical confirmation of regioisomeric identity. Recommended methods include ¹H/¹³C NMR spectroscopy (exploiting the diagnostic long-range fluorine-proton coupling in 1,2,4-triazole derivatives as described by Kane et al. 1995), HPLC-MS with authentic regioisomeric standards, and X-ray crystallography for unambiguous structural confirmation. This is essential to ensure that the purchased material corresponds to the active 5-aryl-3-alkylthio regioisomer and not the inactive 3-aryl-5-alkylthio isomer.

Application

Selection Property

Validation Focus

Glycine/GABAA receptor probe studies

Regioisomeric identity confirmation

Steric tolerance mapping at 3-position; electrophysiology assay compatibility

Comparative anticonvulsant screening

Strychnine-induced seizure model relevance

Benchmark against methylthio lead; in vivo model-response profiling

Pre-formulation characterization

Thermal stability and low volatility

DSC/TGA analysis; solubility and logP/logD measurement

Regioisomeric purity verification

NMR and HPLC-MS with authentic regioisomeric standards

Unambiguous structural confirmation; X-ray crystallography support

• [1] Kane, J. M., Staeger, M. A., Dalton, C. R., Miller, F. P., Dudley, M. W., Ogden, A. M. L., Kehne, J. H., Ketteler, H. J., McCloskey, T. C., Senyah, Y., Chmielewski, P. A., & Miller, J. A. (1994). 5-Aryl-3-(alkylthio)-4H-1,2,4-triazoles as selective antagonists of strychnine-induced convulsions and potential antispastic agents. Journal of Medicinal Chemistry, 37(1), 125–132. View Source